3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(3-methylphenyl)thiophene-2-carboxamide

• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-N-(3-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C22H22FN3O3S2/c1-16-5-4-6-17(15-16)24-22(27)21-20(9-14-30-21)31(28,29)26-12-10-25(11-13-26)19-8-3-2-7-18(19)23/h2-9,14-15H,10-13H2,1H3,(H,24,27)
• InChI Key: YQTLIBIFVYMDQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H22FN3O3S2
• Molecular Weight: 459.6 g/mol
• CAS No.: 1040634-51-2

Description

This compound is a thiophene-2-carboxamide derivative featuring a piperazine ring substituted with a 2-fluorophenyl group at the 4-position and a sulfonyl linker. Piperazine-based sulfonamides are commonly explored in medicinal chemistry for their affinity toward central nervous system (CNS) targets, such as serotonin (5-HT) and dopamine receptors, due to their ability to mimic endogenous amine neurotransmitters . The sulfonyl group enhances metabolic stability and hydrogen-bonding capacity, while the thiophene core contributes to π-π stacking interactions in hydrophobic binding pockets.

Mechanism of Action

Biochemical Pathways

The compound may potentially affect biochemical pathways involving nucleoside transporters. Nucleoside transporters are transmembrane proteins responsible for transporting physiological nucleosides essential for the salvage pathways for the biosynthesis of nucleotides.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the activity of certain nucleoside transporters is increased in acidic environments. Therefore, the pH of the environment may influence the compound’s interaction with its targets and its overall efficacy.

Comparison with Similar Compounds

Structural Comparison

The compound’s structural analogs can be categorized based on variations in the piperazine substituents, carboxamide substituents, and core heterocycles. Key examples include:

Compound Name	Structural Features	Key Differences vs. Target Compound	References
(E)-3-(2-Ethoxyphenyl)-1-{4-[(2-fluorophenyl)(4-fluorophenyl)methyl]piperazin-1-yl}prop-2-en-1-ol	Piperazine with bis(fluorophenyl)methyl group; E-configuration C=C bond	Bulkier piperazine substituent; lacks sulfonyl linker
N-(4-{4-[2-(Trifluoromethoxy)phenyl]piperazin-1-yl}butyl)thiophene-2-carboxamide	Piperazine with trifluoromethoxy group; butyl spacer	Flexible alkyl spacer; electron-withdrawing CF3O group
N-(3-methylphenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide	Piperazine with styrenesulfonyl group; acetamide backbone	Acetamide instead of thiophene; styrenesulfonyl linker

Structural Insights :

• The trifluoromethoxy group in enhances lipophilicity and metabolic resistance but may reduce solubility.
• The styrenesulfonyl linker in introduces rigidity, which could alter binding kinetics compared to the direct sulfonyl linkage in the target compound.

Pharmacological Activity

While direct pharmacological data for the target compound are scarce, trends can be inferred from analogs:

• Receptor Affinity: Piperazine-sulfonamide derivatives often exhibit nanomolar affinity for 5-HT1A and D2 receptors. For example, compounds with 2-fluorophenyl substituents (as in the target) show higher selectivity for 5-HT1A over D2 receptors compared to bulkier analogs .
• Metabolic Stability : Sulfonyl-linked compounds demonstrate longer half-lives than ester or amide-linked analogs (e.g., ) due to resistance to esterase-mediated hydrolysis.

Physicochemical Properties

Property	Target Compound	(E)-3-(2-Ethoxyphenyl)-1-{4-[(2-Fluorophenyl)(4-Fluorophenyl)methyl]piperazin-1-yl}prop-2-en-1-ol	N-(4-{4-[2-(Trifluoromethoxy)phenyl]piperazin-1-yl}butyl)thiophene-2-carboxamide
Molecular Weight	~450 g/mol	~480 g/mol	~430 g/mol
LogP (Predicted)	3.2	4.1	3.8
Solubility (mg/mL)	0.05 (pH 7.4)	0.02 (pH 7.4)	0.03 (pH 7.4)

Key Observations :

• The target compound’s lower LogP compared to suggests improved aqueous solubility, critical for CNS penetration.